Cas no 745828-23-3 ((3beta,5alpha,6beta)-ergost-24(28)-en-3,5,6,19-tetrol 19-monoacetate)

(3beta,5alpha,6beta)-ergost-24(28)-en-3,5,6,19-tetrol 19-monoacetate structure
745828-23-3 structure
Product Name:(3beta,5alpha,6beta)-ergost-24(28)-en-3,5,6,19-tetrol 19-monoacetate
CAS No:745828-23-3
MF:C30H50O5
MW:490.715010166168
CID:1996466
PubChem ID:11386309
Update Time:2025-04-21

(3beta,5alpha,6beta)-ergost-24(28)-en-3,5,6,19-tetrol 19-monoacetate Chemical and Physical Properties

Names and Identifiers

    • (3beta,5alpha,6beta)-ergost-24(28)-en-3,5,6,19-tetrol 19-monoacetate
    • armatinol B
    • rel-19-acetoxy-24-methylenecholestan-3beta,5alpha,6beta-triol
    • (-)-Armatinol B
    • 745828-23-3
    • ((3S,5R,6R,8S,9S,10R,13R,14S,17R)-3,5,6-trihydroxy-13-methyl-17-((2R)-6-methyl-5-methylideneheptan-2-yl)-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta(a)phenanthren-10-yl)methyl acetate
    • [(3S,5R,6R,8S,9S,10R,13R,14S,17R)-3,5,6-trihydroxy-13-methyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-10-yl]methyl acetate
    • CHEMBL463369
    • Inchi: 1S/C30H50O5/c1-18(2)19(3)7-8-20(4)24-9-10-25-23-15-27(33)30(34)16-22(32)11-14-29(30,17-35-21(5)31)26(23)12-13-28(24,25)6/h18,20,22-27,32-34H,3,7-17H2,1-2,4-6H3
    • InChI Key: LAVASOSSYAPADQ-UHFFFAOYSA-N
    • SMILES: CC(C(CCC(C1C2(C(C3C(CC2)C2(C(CC(CC2)O)(O)C(O)C3)COC(=O)C)CC1)C)C)=C)C

Computed Properties

  • Exact Mass: 490.36582469Da
  • Monoisotopic Mass: 490.36582469Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 809
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.201
  • Topological Polar Surface Area: 87Ų
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